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Compound of Interest

Compound Name: Altromycin F

Cat. No.: B1667006 Get Quote

CAS Number: 134887-78-8

Abstract
Altromycin F is a potent antibacterial agent belonging to the pluramycin-like family of

antibiotics.[1][2] Characterized by its anthraquinone-derived core structure, this natural product,

isolated from an actinomycete strain, exhibits significant activity against Gram-positive bacteria.

This technical guide provides a comprehensive overview of the chemical properties of

Altromycin F, detailed experimental protocols for its study, and an exploration of its

mechanism of action, including relevant signaling pathways. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Properties
Altromycin F is a complex molecule with the chemical formula C₄₇H₅₉NO₁₇ and a molecular

weight of 909.97 g/mol .[1] While specific experimental data for some of its physicochemical

properties are not readily available in the public domain, the properties of the closely related

altromycin family and general characteristics of pluramycin-like antibiotics provide valuable

context.
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Property Value Source

CAS Number 134887-78-8 [1]

Molecular Formula C₄₇H₅₉NO₁₇ [1]

Molecular Weight 909.97 g/mol [1]

Appearance Solid [1]

Solubility
Soluble in DMSO (inferred

from Altromycin C)
[3]

Melting Point Data not available

UV-Vis λmax

Data not available for

Altromycin F. Altromycin H (a

related compound) exhibits

λmax at 270 nm and 435 nm in

acidic methanol, shifting to 295

nm and 515 nm in basic

methanol.

[4]

IR Spectra

Data not available for

Altromycin F. The altromycin

complex shows characteristic

IR data for anthraquinone-

derived antibiotics.

[5][6]

¹H NMR Spectra Data not available

¹³C NMR Spectra Data not available

Mechanism of Action and Signaling Pathways
The primary mechanism of action for pluramycin-like antibiotics, including the altromycins, is

the targeting of bacterial DNA. This interaction proceeds through a two-step process:

DNA Intercalation: The planar anthraquinone core of the molecule inserts itself between the

base pairs of the DNA double helix.
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DNA Alkylation: Following intercalation, a reactive epoxide group on the altromycin molecule

forms a covalent bond with the DNA, typically at the N7 position of a guanine base. This

alkylation event disrupts DNA replication and transcription, ultimately leading to bacterial cell

death.

The DNA alkylation by pluramycins like altromycin B has been shown to be sequence-selective.

[7]

While specific signaling pathways directly modulated by Altromycin F have not been

elucidated, the broader class of anthraquinone antibiotics is known to interfere with several

bacterial processes, including:

Inhibition of Biofilm Formation: Anthraquinones can prevent the formation of bacterial

biofilms, which are critical for bacterial survival and resistance.

Disruption of the Cell Wall and Membrane: Some anthraquinones can compromise the

integrity of the bacterial cell envelope.

Inhibition of Nucleic Acid and Protein Synthesis: By targeting DNA, altromycins directly inhibit

the synthesis of DNA and RNA. Downstream effects on protein synthesis are also expected.

The following diagram illustrates the general mechanism of action of pluramycin-like antibiotics.
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General Mechanism of Pluramycin-like Antibiotics
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Caption: General mechanism of action of pluramycin-like antibiotics.

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of

Altromycin F.

Isolation and Purification of Altromycins
This protocol is adapted from the isolation procedure for the altromycin complex.[6]

Workflow Diagram:
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Isolation and Purification of Altromycins

Fermentation of Actinomycete Culture

Organic Solvent Extraction of Broth

Counter-Current Chromatography

Collection of Altromycin Fractions

Analysis (e.g., HPLC, MS, NMR)

Pure Altromycins (including Altromycin F)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1667006?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667006?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. The role of bacterial signaling networks in antibiotics response and resistance regulation -
PMC [pmc.ncbi.nlm.nih.gov]

2. Biosynthesis of DNA-Alkylating Antitumor Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

3. Synthesis and DNA-binding affinity studies of glycosylated intercalators designed as
functional mimics of the anthracycline antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

4. academic.oup.com [academic.oup.com]

5. researchgate.net [researchgate.net]

6. Altromycins, novel pluramycin-like antibiotics. II. Isolation and elucidation of structure -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. Comparison of the sequence selectivity of the DNA-alkylating pluramycin antitumour
antibiotics DC92-B and hedamycin - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Altromycin F: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667006#altromycin-f-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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